Cas no 2377034-11-0 (tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate
• CAS No: 2377034-11-0
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6151037
• PubChem ID: 145913336
• Update Time: 2025-05-20

tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7460562
• EN300-39870197
• tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate
• 2377034-11-0

• Inchi： 1S/C12H22N2O3/c1-10(2,3)17-9(15)14-8-12-6-11(13,7-12)4-5-16-12/h4-8,13H2,1-3H3,(H,14,15)
• InChI Key： BSKJNFBDOQWSEJ-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1(CNC(=O)OC(C)(C)C)C2)N

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate (CAS No. 2377034-11-0)

The compound tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate, identified by its CAS number 2377034-11-0, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique bicyclic structure and functional groups, including the tert-butyl carbamate and amino moieties, make it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its role in synthesizing novel bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the key features of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate is its 2-oxabicyclo[3.1.1]heptane core, which is a rare scaffold in medicinal chemistry. This structure is often associated with enhanced bioavailability and metabolic stability, making it a hotspot for modern drug design. The presence of the 5-amino group further allows for versatile derivatization, enabling the creation of targeted libraries for high-throughput screening. Given the growing demand for precision medicine and personalized therapies, this compound aligns well with current trends in small-molecule drug development.

In recent years, the scientific community has shown heightened interest in bicyclic compounds like 2377034-11-0, as they often exhibit improved binding affinity and selectivity toward biological targets. For instance, similar structures have been explored for their potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. The tert-butyl carbamate group, in particular, is known for its protective role in peptide synthesis, which is critical for developing peptide-based therapeutics. This has led to a surge in searches for "carbamate-protected amino derivatives" and "bicyclic amine applications" in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 2377034-11-0 offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows researchers to explore variations in the 2-oxabicyclo[3.1.1]heptane ring system, which can influence pharmacokinetic properties such as solubility and half-life. This adaptability is particularly relevant in the context of fragment-based drug discovery, where small, well-defined molecules are used to build larger, more complex drugs. As such, queries like "bicyclic scaffolds in drug design" and "amino-functionalized heterocycles" have become increasingly common in search engines.

The compound's potential extends beyond pharmaceuticals. In material science, derivatives of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate could be used to develop advanced polymers with tailored properties, such as improved thermal stability or biocompatibility. This interdisciplinary appeal has sparked discussions in forums and research platforms about "multifunctional organic intermediates" and "hybrid organic-inorganic materials." Such applications highlight the versatility of this compound and its relevance to cutting-edge scientific inquiries.

In conclusion, tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate (CAS 2377034-11-0) represents a compelling case study in modern chemistry. Its structural uniqueness, combined with its broad applicability in drug discovery and material science, positions it as a molecule of significant interest. As research continues to uncover new uses for bicyclic amines and carbamate-protected compounds, this compound is likely to remain at the forefront of scientific innovation, addressing some of the most pressing challenges in healthcare and technology.